![molecular formula C14H13NO2 B090794 2-[(4-Methylphenyl)amino]benzoic acid CAS No. 16524-23-5](/img/structure/B90794.png)
2-[(4-Methylphenyl)amino]benzoic acid
Overview
Description
2-[(4-Methylphenyl)amino]benzoic acid, also known as Mefenamic acid, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used for the treatment of pain and inflammation. It belongs to the class of anthranilic acid derivatives and is structurally related to other NSAIDs such as aspirin and ibuprofen. Mefenamic acid is a potent inhibitor of the cyclooxygenase (COX) enzyme, which is responsible for the synthesis of prostaglandins, a group of lipid compounds that play a key role in inflammation and pain.
Scientific Research Applications
Molecular Structure and Vibrational Analysis
The compound has been utilized in the study of molecular vibrations through infrared and Raman spectroscopies, backed by density functional theory (DFT) calculations. This research aids in understanding the molecular structure, stability, and intramolecular charge transfer, which are crucial for materials used in organic light-emitting devices (Kurt et al., 2011).
Material Modification for OLED Applications
Modification of the indium tin oxide (ITO) surface using aromatic small molecules like 2-[(4-Methylphenyl)amino]benzoic acid derivatives improves the hole-injection in Organic Light Emitting Diodes (OLEDs). The application of such molecules in forming self-assembled monolayers on ITO anodes aligns energy levels at interfaces, which is crucial for enhancing the performance of OLED devices (Havare et al., 2011).
Crystal Structure and Thermal Behavior Analysis
The compound is also involved in the synthesis and analysis of various molecular structures like azo-benzoic acids and their derivatives. Research includes spectroscopic techniques and computational methods to understand acid-base dissociation, tautomerism, and thermal behavior, contributing to the fields of dyes and pigments (Baul et al., 2009).
Liquid Crystal Applications
Derivatives of this compound have been studied for their application in creating new families of nematic liquid crystals. These compounds, characterized by their unique molecular structure and thermal properties, contribute to the development of advanced liquid crystal displays (Gude et al., 2013).
Safety and Hazards
The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Mechanism of Action
Target of Action
Similar compounds such as tolfenamic acid, which has a similar structure, are known to target prostaglandin synthesis .
Mode of Action
It is speculated that it may involve an acid-base reaction with byproduct benzoic acid .
Biochemical Pathways
It is known that similar compounds can affect the synthesis of prostaglandins .
Result of Action
Similar compounds have been shown to have oxidizing properties and are used as intermediates in the synthesis of medicines .
Biochemical Analysis
Biochemical Properties
It is known that benzoic acid derivatives can interact with various enzymes and proteins .
Cellular Effects
Benzoic acid derivatives can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
2-(4-methylanilino)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO2/c1-10-6-8-11(9-7-10)15-13-5-3-2-4-12(13)14(16)17/h2-9,15H,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEFSEYPSVLNHBM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC2=CC=CC=C2C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10167870 | |
Record name | 4-Methyldiphenylamine-2'-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10167870 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16524-23-5 | |
Record name | N-(4-Methylphenyl)anthranilic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16524-23-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methyldiphenylamine-2'-carboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016524235 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Methyldiphenylamine-2'-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10167870 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.